4-Chloro-6-isopropyl-1,3,5-triazin-2-amine

• IUPAC Name: 4-chloro-6-propan-2-yl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C6H9ClN4/c1-3(2)4-9-5(7)11-6(8)10-4/h3H,1-2H3,(H2,8,9,10,11)
• InChI Key: GKQHKHCDLXKVTK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC(=NC(=N1)Cl)N
• Molecular Formula: C6H9ClN4
• Molecular Weight: 172.61 g/mol

Description

4-Chloro-6-isopropyl-1,3,5-triazin-2-amine is a derivative of 1,3,5-triazine, a class of compounds known for their wide range of applications and biological properties. These compounds are known for their antimalarial, antimicrobial, anti-cancer, and anti-viral activities.

Synthesis Analysis

The synthesis of 1,3,5-triazine derivatives typically involves the use of cyanuric chloride, with the replacement of chloride ions resulting in various 1,3,5-triazine derivatives. The synthesis process often involves a nucleophilic substitution reaction.

Chemical Reactions Analysis

The chemical reactivity of 1,3,5-triazine derivatives is often studied using computational methods and characterized by various spectroscopic techniques. The chemical reactions often involve nucleophilic substitution of the C-Cl bond by C-O, C-N, and C-S bonds.

Scientific Research Applications

Anti-Inflammatory Activity

• . Researchers have explored their potential as therapeutic agents for managing inflammatory conditions.

Synthesis of Organic Compounds

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Inhibition of NF-κB and AP-1

• .

Condensation Reactions

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Future Directions

The future directions for the study and application of 1,3,5-triazine derivatives include the development of new antimicrobial agents to combat the increasing number of multidrug-resistant microbial pathogens. There is also interest in the development of new high-energy materials.

Mechanism of Action

Mode of Action

This can lead to changes in cellular processes, such as signal transduction or metabolic pathways .

Biochemical Pathways

For example, some triazines are known to inhibit photosynthesis in plants by blocking the electron transport chain

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, i.e., the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

Based on the known effects of similar triazine compounds, it can be hypothesized that the compound may have cytotoxic effects, potentially leading to cell death .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and presence of other chemicals can affect the compound’s stability and its interaction with its target . .